4-Vinylcyclohexene dioxide

Specification

• Description: 1-vinyl-3-cyclohexene dioxide is a clear colorless liquid. Sets to glass at -67 °F. Faint olefinic odor. (NTP, 1992); 4-vinylcyclohexene dioxide is the diepoxide of 4-vinylcyclohexene. It has a role as a carcinogenic agent.; 4-Vinyl-1-cyclohexene Diepoxide is a synthetic, colorless liquid that is soluble in water. It is used as a reactive diluent for other epoxides and as a monomer in the production of epoxy resins for coatings and adhesives. Occupational exposure of humans to 4-vinyl-1-cyclohexene diepoxide results in skin irritation. It is reasonably anticipated to be a human carcinogen. (NCI05); Vinyl cyclohexene dioxide (4-vinyl-1-cyclohexene diepoxide) can cause cancer according to The National Toxicology Program. It can cause female reproductive toxicity according to an independent committee of scientific and health experts. It can cause male reproductive toxicity according to California Labor Code.
• CAS No.: 106-87-6
• Molecular Formula: C8H12O2
• Molecular Weight: 140.18 g/mol
• IUPAC Name: 3-(oxiran-2-yl)-7-oxabicyclo[4.1.0]heptane
• Standard InChI: InChI=1S/C8H12O2/c1-2-6-7(10-6)3-5(1)8-4-9-8/h5-8H,1-4H2
• Standard InChI Key: OECTYKWYRCHAKR-UHFFFAOYSA-N
• SMILES: C1CC2C(O2)CC1C3CO3
• Canonical SMILES: C1CC2C(O2)CC1C3CO3
• Boiling Point: 441 °F at 760 mmHg (NTP, 1992); 227 °C @ 760 MM HG; 227 °C; 441 °F
• Colorform: COLORLESS LIQUID; Colorless liquid.
• Flash Point: 230 °F (NTP, 1992); 230 °F; 110 °C o.c.; 230 °F (open cup); (oc) 230 °F
• Melting Point: less than -67 °F (NTP, 1992); LESS THAN -55 °C; <-67 °F; -164 °F